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Introduction
Plaunotol, an acyclic diterpene alcohol, stands as a significant example of a modern

pharmaceutical agent derived from traditional medicine. Its journey from the leaves of a

Southeast Asian plant to a clinically used gastroprotective drug is a testament to the value of

ethnobotanical knowledge in contemporary drug discovery. This technical guide provides a

comprehensive overview of the discovery, history, mechanism of action, and key experimental

data related to Plaunotol, tailored for a scientific audience.

Discovery and History in Traditional Medicine
Plaunotol is isolated from the leaves of Croton stellatopilosus Ohba, a plant belonging to the

Euphorbiaceae family. This plant, previously known as Croton sublyratus Kurz, is colloquially

known as "Plau-noi" in Thailand.

For centuries, traditional Thai medicine has utilized crude extracts of "Plau-noi" for the

treatment of a variety of ailments. Ethnobotanical records indicate its use for gastrointestinal
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disorders, including gastric ulcers and even gastric cancers. Beyond the digestive system, it

has also been traditionally employed as an anti-helminthic and for managing dermatological

problems. The long history of use of these crude extracts in traditional practice suggested a

favorable safety profile, which has been largely substantiated by modern toxicological studies.

The active compound responsible for the plant's therapeutic effects was identified as

Plaunotol. This discovery paved the way for systematic scientific investigation into its

pharmacological properties and development as a pharmaceutical agent. Today, Plaunotol is
marketed under trade names such as Kelnac and is clinically used for the treatment of gastric

and duodenal ulcers in several countries, most
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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